Cas no 331760-41-9 (4-(2,4-Difluorophenyl)benzoic acid)

• Product Name: 4-(2,4-Difluorophenyl)benzoic acid
• CAS No: 331760-41-9
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD04117386
• CID: 854020
• Update Time: 2025-06-11

4-(2,4-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 2',4'-difluoro-
• 2',4'-DIFLUORO-BIPHENYL-4-CARBOXYLIC ACID
• 2',4'-difluorobiphenyl-4-carboxylic acid
• AC1MBXRL
• ACMC-1AFCL
• CHEMBL122035
• CTK4H0090
• SureCN411705
• 4-(2,4-Difluorophenyl)benzoic acid

• MDL： MFCD04117386
• Inchi： 1S/C13H8F2O2/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： DGHGRAZWNAQANC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 234.049
• Monoisotopic Mass: 234.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Difluorophenyl)benzoic acid

Comprehensive Analysis of 4-(2,4-Difluorophenyl)benzoic acid (CAS No. 331760-41-9): Properties, Applications, and Industry Trends

4-(2,4-Difluorophenyl)benzoic acid (CAS No. 331760-41-9) is a fluorinated aromatic carboxylic acid derivative with significant relevance in pharmaceutical and material science research. This compound, characterized by its difluorophenyl and benzoic acid moieties, has garnered attention due to its unique physicochemical properties and versatile applications. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like 4-(2,4-Difluorophenyl)benzoic acid has surged, driven by their role in designing bioactive molecules and advanced materials. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 331760-41-9 applications" to explore its potential in medicinal chemistry and organic synthesis. Its molecular structure, featuring a difluorophenyl ring conjugated to a carboxylic acid group, allows for diverse chemical modifications, enabling tailored solutions for specific industrial needs.

The synthesis of 4-(2,4-Difluorophenyl)benzoic acid typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, followed by oxidation steps. These methods align with the growing interest in "green chemistry" and "sustainable synthesis," as industries seek eco-friendly alternatives to traditional processes. The compound’s high purity and stability under standard conditions further contribute to its appeal in high-throughput screening and API development.

From an application perspective, 4-(2,4-Difluorophenyl)benzoic acid serves as a key building block for small-molecule inhibitors and ligand design. Its fluorine atoms improve binding affinity to target proteins, a feature highly sought after in "drug discovery optimization." Additionally, its use in liquid crystal materials and polymeric coatings highlights its versatility beyond pharmaceuticals, addressing queries like "fluorinated compounds in electronics."

Market trends indicate a rising preference for custom synthesis of 4-(2,4-Difluorophenyl)benzoic acid to meet niche research demands. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure rigorous quality control, a topic often searched alongside "CAS 331760-41-9 characterization." As regulatory frameworks evolve, compliance with REACH and GMP standards remains critical for suppliers, reflecting the industry’s focus on "safe chemical handling."

In conclusion, 4-(2,4-Difluorophenyl)benzoic acid (CAS No. 331760-41-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to functional materials—underscore its importance in addressing contemporary challenges. For researchers exploring "fluorine-based drug design" or "specialty chemicals," this compound offers a compelling case study in molecular optimization and industrial adaptability.